Cas no 234112-20-0 (N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine)

• Product Name: N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine
• CAS No: 234112-20-0
• CID: 4642378
• Update Time: 2025-05-21

N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROPHENYL)-2-(TRIFLUOROMETHYL)-4-PYRIDINAMINE
• N-(4-CHLOROPHENYL)-N-[2-(TRIFLUOROMETHYL)-4-PYRIDINYL]AMINE
• N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine

Additional information on N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine

N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine: A Comprehensive Overview

The compound N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine (CAS No. 234112-20-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a trifluoromethyl group at the 2-position and an N-substituted 4-chlorophenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its role as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The trifluoromethyl group contributes to the electronic properties of the molecule by introducing electron-withdrawing effects, thereby enhancing the stability and efficiency of these devices.

In addition to its electronic applications, N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine has shown promise in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been investigated, particularly in the context of designing novel therapeutic agents. The chlorophenyl group plays a crucial role in modulating the molecule's bioavailability and pharmacokinetic properties, making it a valuable candidate for drug discovery programs targeting various diseases.

The synthesis of N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine involves a multi-step process that typically begins with the preparation of intermediates such as 4-chloroaniline and trifluoroacetyl chloride. These precursors are then subjected to nucleophilic aromatic substitution or coupling reactions under controlled conditions to yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the fate and transport of N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its long-term persistence and toxicity to aquatic organisms.

In conclusion, N-(4-chlorophenyl)-2-(trifluoromethyl)pyridin-4-amine (CAS No. 234112-20-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in shaping future technologies.